Cas no 1806403-54-2 (2-Hydroxy-6-mercaptophenylhydrazine)

• Product Name: 2-Hydroxy-6-mercaptophenylhydrazine
• CAS No: 1806403-54-2
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• CID: 4797973
• Update Time: 2025-05-20

2-Hydroxy-6-mercaptophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-mercaptophenylhydrazine

• Inchi： 1S/C6H8N2OS/c7-8-6-4(9)2-1-3-5(6)10/h1-3,8-10H,7H2
• InChI Key： LFLLAXYNOJSUEM-UHFFFAOYSA-N
• SMILES： SC1C=CC=C(C=1NN)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 1.5
• Topological Polar Surface Area: 59.3

Additional information on 2-Hydroxy-6-mercaptophenylhydrazine

Recent Advances in the Study of 2-Hydroxy-6-mercaptophenylhydrazine (CAS: 1806403-54-2) in Chemical Biology and Pharmaceutical Research

The compound 2-Hydroxy-6-mercaptophenylhydrazine (CAS: 1806403-54-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-Hydroxy-6-mercaptophenylhydrazine as a versatile building block in the synthesis of novel heterocyclic compounds. Its unique combination of hydroxyl, mercapto, and hydrazine functional groups allows for diverse chemical modifications, making it a valuable intermediate in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of thiazole derivatives with potent antimicrobial activity against drug-resistant bacterial strains.

In the context of pharmaceutical applications, research has focused on the compound's potential as a chelating agent for metal ions. A recent investigation published in Bioorganic Chemistry (2024) revealed that 2-Hydroxy-6-mercaptophenylhydrazine forms stable complexes with transition metals, suggesting possible applications in metal-based therapeutics or as a component in diagnostic imaging agents. The study particularly noted its strong affinity for copper ions, which may have implications for treating copper metabolism disorders.

The antioxidant properties of 2-Hydroxy-6-mercaptophenylhydrazine have also been a subject of recent investigation. A 2024 study in Free Radical Biology and Medicine demonstrated its superior free radical scavenging activity compared to conventional antioxidants, with potential applications in neurodegenerative disease research. The compound's ability to cross the blood-brain barrier makes it particularly interesting for central nervous system applications.

From a toxicological perspective, recent safety assessments published in Regulatory Toxicology and Pharmacology (2023) have provided important data on the compound's pharmacokinetic profile. While showing generally favorable toxicity profiles in vitro, researchers noted the need for further in vivo studies to fully characterize its safety for potential therapeutic use. These studies have established preliminary dosage parameters for future preclinical investigations.

Looking forward, the most promising applications of 2-Hydroxy-6-mercaptophenylhydrazine appear to be in the development of novel antimicrobial agents and metal-chelating therapeutics. Several pharmaceutical companies have recently filed patents incorporating this compound in their drug discovery pipelines, indicating growing commercial interest. However, researchers emphasize the need for more comprehensive studies to fully explore its therapeutic potential and establish optimal formulation strategies.